Cas no 243659-15-6 (4-(Difluoromethoxy)phenylacetic acid)

4-(Difluoromethoxy)phenylacetic acid Properties

Names and Identifiers

• 2-(4-(Difluoromethoxy)phenyl)acetic acid
• 4-(DIFLUOROMETHOXY)PHENYLACETIC ACI
• 4-(Difluoromethoxy)phenylacetic acid
• [4-(difluoromethoxy)phenyl]acetic acid
• AC1MCNZ7
• AC1Q74YG
• ACMC-209gbe
• CTK7B7380
• SureCN963654
• 2-[4-(Difluoromethoxy)phenyl]acetic acid
• 243659-15-6
• CS-0042870
• SR-01000051655
• PS-6831
• QAIYQXXEMHGUNB-UHFFFAOYSA-N
• EN300-13339
• 4-(difluoromethoxy)phenylacetic acid, AldrichCPR
• SCHEMBL963654
• SB85515
• Z90123309
• CL9301
• AKOS009003638
• SR-01000051655-1
• HMS1783H10
• DB-133517
• 4-Difluoromethoxyphenylacetic acid
• DTXSID60378898
• MFCD00236239
• +Expand

• MDL： MFCD00236239
• InChIKey： QAIYQXXEMHGUNB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8F2O3/c10-9(11)14-7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5H2,(H,12,13)
• SMILES： OC(=O)CC1=CC=C(OC(F)F)C=C1

Computed Properties

• Exact Mass: 202.04415044g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.04415044g/mol
• Heavy Atom Count: 14
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Boiling Point: 300.1±37.0°C at 760 mmHg
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),